3-Butyl-5-nitro-benzothiophene

• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol
• IUPAC Name: 3-butyl-5-nitro-1-benzothiophene
• InChI: InChI=1S/C12H13NO2S/c1-2-3-4-9-8-16-12-6-5-10(13(14)15)7-11(9)12/h5-8H,2-4H2,1H3
• InChI Key: VXNGJSSINJEJJZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CSC2=C1C=C(C=C2)[N+](=O)[O-]

Description

3-Butyl-5-nitro-benzothiophene is a useful research compound. Its molecular formula is C12H13NO2S and its molecular weight is 235.30 g/mol. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Drug Development

The benzothiophene scaffold, including derivatives like 3-butyl-5-nitro-benzothiophene, has shown promise in the development of inhibitors targeting specific kinases involved in cancer progression.

• Kinase Inhibitors : Research indicates that scaffolds based on benzothiophenes can be utilized to design potent inhibitors for PIM kinases (PIM1, PIM2, and PIM3), which are implicated in tumorigenesis. For instance, compounds derived from this scaffold have demonstrated nanomolar activity against these kinases, highlighting their potential in cancer therapy .
• Cholinesterase Inhibitors : Recent studies have also explored the inhibitory effects of benzothiophene derivatives on acetylcholinesterase and butyrylcholinesterase enzymes. Compounds such as this compound exhibit significant inhibition, suggesting potential applications in treating neurodegenerative diseases like Alzheimer's .

Synthesis and Chemical Applications

The synthesis of this compound can be achieved through various methodologies that enhance its yield and purity.

• Microwave-Assisted Synthesis : This method has been highlighted for its efficiency in producing high yields of aminobenzo[b]thiophenes, which can be further modified to obtain derivatives like this compound. The technique allows for rapid reaction kinetics and minimizes the need for metal catalysts .
• Fragment-Based Drug Discovery : The compound serves as a valuable scaffold for fragment-based drug discovery, where small chemical fragments are screened to identify lead compounds for further development . Its structural characteristics facilitate modifications that can enhance biological activity.

The biological activities of this compound and its derivatives have been documented in several case studies:

Study	Focus	Findings
Study on Cholinesterase Inhibition	Evaluated the inhibitory effects on AChE and BChE	Compound 5h showed an IC50 of 24.35 μM against BChE, comparable to galantamine
Kinase Inhibition Research	Investigated the activity against PIM kinases	Derivatives exhibited IC50 values in the nanomolar range, indicating high potency
Fragment-Based Discovery	Explored the potential for lead identification	Identified hits that led to the development of selective kinase inhibitors

Synthesis routes and methods

Procedure details

5.6 g of Cu are heated to 210° C. under N2 for 20 minutes and, after cooling, 110 g of quinoline and 27.9 g of 3-butyl-5-nitro-2-benzothiophenecarboxylic acid are added. The mixture is heated to 180° C., whilst stirring, until the evolution of CO2 has ended. After cooling, the reaction mass is decanted off with CH2Cl2, the quinoline is washed out by shaking with 20% strength HCl and the organic phase is washed, dried and purified on Al2O3. Melting point: 82°-83° C.